Sperabillin B
Sperabillin B
Sperabillin B is a natural product found in Pseudomonas fluorescens with data available.
Brand Name:
Vulcanchem
CAS No.:
111337-85-0
VCID:
VC20826503
InChI:
InChI=1S/C16H29N5O3/c1-3-4-5-6-15(23)21-11(2)13(22)9-12(17)10-16(24)20-8-7-14(18)19/h3-6,11-13,22H,7-10,17H2,1-2H3,(H3,18,19)(H,20,24)(H,21,23)/b4-3-,6-5+/t11-,12-,13-/m1/s1
SMILES:
CC=CC=CC(=O)NC(C)C(CC(CC(=O)NCCC(=N)N)N)O
Molecular Formula:
C16H29N5O3
Molecular Weight:
339.43 g/mol
Sperabillin B
CAS No.: 111337-85-0
Cat. No.: VC20826503
Molecular Formula: C16H29N5O3
Molecular Weight: 339.43 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sperabillin B is a natural product found in Pseudomonas fluorescens with data available. |
|---|---|
| CAS No. | 111337-85-0 |
| Molecular Formula | C16H29N5O3 |
| Molecular Weight | 339.43 g/mol |
| IUPAC Name | (3R,5R,6R)-3-amino-N-(3-amino-3-iminopropyl)-6-[[(2E,4Z)-hexa-2,4-dienoyl]amino]-5-hydroxyheptanamide |
| Standard InChI | InChI=1S/C16H29N5O3/c1-3-4-5-6-15(23)21-11(2)13(22)9-12(17)10-16(24)20-8-7-14(18)19/h3-6,11-13,22H,7-10,17H2,1-2H3,(H3,18,19)(H,20,24)(H,21,23)/b4-3-,6-5+/t11-,12-,13-/m1/s1 |
| Standard InChI Key | HGBIYXQMCATWPJ-HPLJFFTKSA-N |
| Isomeric SMILES | C/C=C\C=C\C(=O)N[C@H](C)[C@@H](C[C@H](CC(=O)NCCC(=N)N)N)O |
| SMILES | CC=CC=CC(=O)NC(C)C(CC(CC(=O)NCCC(=N)N)N)O |
| Canonical SMILES | CC=CC=CC(=O)NC(C)C(CC(CC(=O)NCCC(=N)N)N)O |
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